ELND006
ELND006
Novel γ-secretase inhibitor; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
959997-22-9
VCID:
VC0006362
InChI:
InChI=1S/C20H14F5N3O2S/c21-15-7-13-17(8-16(15)22)28(19(10-1-2-10)14-9-26-27-18(13)14)31(29,30)12-5-3-11(4-6-12)20(23,24)25/h3-10,19H,1-2H2,(H,26,27)/t19-/m1/s1
SMILES:
C1CC1C2C3=C(C4=CC(=C(C=C4N2S(=O)(=O)C5=CC=C(C=C5)C(F)(F)F)F)F)NN=C3
Molecular Formula:
C20H14F5N3O2S
Molecular Weight:
455.4 g/mol
ELND006
CAS No.: 959997-22-9
Cat. No.: VC0006362
Molecular Formula: C20H14F5N3O2S
Molecular Weight: 455.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Novel γ-secretase inhibitor; High Quality Biochemicals for Research Uses |
|---|---|
| CAS No. | 959997-22-9 |
| Molecular Formula | C20H14F5N3O2S |
| Molecular Weight | 455.4 g/mol |
| IUPAC Name | (4R)-4-cyclopropyl-7,8-difluoro-5-[4-(trifluoromethyl)phenyl]sulfonyl-1,4-dihydropyrazolo[4,3-c]quinoline |
| Standard InChI | InChI=1S/C20H14F5N3O2S/c21-15-7-13-17(8-16(15)22)28(19(10-1-2-10)14-9-26-27-18(13)14)31(29,30)12-5-3-11(4-6-12)20(23,24)25/h3-10,19H,1-2H2,(H,26,27)/t19-/m1/s1 |
| Standard InChI Key | XODSHWXKSMPDRP-LJQANCHMSA-N |
| Isomeric SMILES | C1CC1[C@@H]2C3=C(C4=CC(=C(C=C4N2S(=O)(=O)C5=CC=C(C=C5)C(F)(F)F)F)F)NN=C3 |
| SMILES | C1CC1C2C3=C(C4=CC(=C(C=C4N2S(=O)(=O)C5=CC=C(C=C5)C(F)(F)F)F)F)NN=C3 |
| Canonical SMILES | C1CC1C2C3=C(C4=CC(=C(C=C4N2S(=O)(=O)C5=CC=C(C=C5)C(F)(F)F)F)F)NN=C3 |
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